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Compound of Interest

Compound Name: SR 142948

Cat. No.: B031177

Technical Support Center: SR 142948

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the use of SR 142948, a potent and selective non-peptide
neurotensin receptor (NTS) antagonist. Find troubleshooting advice and answers to frequently
asked questions to ensure the successful application of SR 142948 in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is SR 142948 and what is its primary mechanism of action?

Al: SR 142948 is a potent, orally active, and selective non-peptide antagonist for neurotensin
receptors (NTS).[1][2] It binds with high affinity to neurotensin receptors, blocking the
downstream signaling pathways initiated by the endogenous ligand, neurotensin.[2][3]
Specifically, SR 142948 has been shown to antagonize neurotensin-induced effects such as
inositol monophosphate formation and intracellular calcium mobilization.[1][3][4] This
compound has demonstrated the ability to cross the blood-brain barrier, making it a valuable
tool for studying the role of neurotensin in the central nervous system.[1]

Q2: What are the recommended storage conditions for SR 1429487

A2: For optimal stability, SR 142948 should be stored at +4°C for the solid compound.[2] Stock
solutions can be stored at -20°C for up to one month or at -80°C for up to six months.[1] It is
advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]
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Q3: In which solvents is SR 142948 soluble?

A3: SR 142948 exhibits solubility in various organic solvents and to a limited extent in aqueous
solutions. The hydrochloride salt form shows solubility in PBS (pH 7.2) at 0.1 mg/ml.[5] For
preparing stock solutions, dimethyl sulfoxide (DMSQO) is commonly used.[1][2] Please refer to
the tables below for detailed solubility data.

Troubleshooting Guide: Preventing Precipitation in
Agueous Solutions

Precipitation of SR 142948 in aqueous buffers can be a significant challenge, leading to
inaccurate experimental results. This guide provides step-by-step instructions to help you
overcome this issue.

Q4: | observed precipitation when diluting my concentrated SR 142948 DMSO stock solution
into an aqueous buffer. What is the cause and how can | prevent this?

A4: This is a common phenomenon known as "crashing out," which occurs when a compound
that is highly soluble in an organic solvent like DMSO is introduced into an agueous
environment where its solubility is much lower. The rapid change in solvent polarity causes the
compound to precipitate.

Recommended Solutions:

» Two-Step Dilution: Instead of a single large dilution, perform a serial dilution. First, create an
intermediate dilution of your stock in DMSO. Then, slowly add this intermediate stock to your
pre-warmed aqueous buffer while vortexing to ensure rapid and even dispersion.

o Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous
solution as low as possible, ideally below 0.5%. Always include a vehicle control with the
identical final DMSO concentration in your experiments to account for any solvent effects.

¢ Use of Co-solvents and Surfactants: For in vivo or other complex applications, consider
using a formulation with co-solvents and surfactants to enhance solubility. A commonly used
vehicle is a combination of DMSO, PEG300, Tween-80, and saline.[1]
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e Gentle Warming and Sonication: If precipitation occurs, gentle warming of the solution (e.g.,
in a 37°C water bath) and/or sonication can help to redissolve the compound.[1] However, be
cautious with temperature to avoid degradation of the compound or other components in
your experimental system.

Q5: My SR 142948 precipitated out of my agqueous working solution during my experiment.
How can | improve its stability in solution?

A5: The stability of SR 142948 in an aqueous solution can be time-dependent and influenced
by factors such as pH, temperature, and the presence of other solutes.

Recommended Solutions:

o Prepare Fresh Solutions: It is highly recommended to prepare aqueous working solutions of
SR 142948 fresh on the day of the experiment.[1]

e Maintain pH: Ensure the pH of your aqueous buffer is within a range that favors the solubility
of SR 142948. While specific pH-solubility profiles are not extensively published, maintaining
a physiological pH (around 7.4) is a good starting point.

e Inclusion of Solubilizing Agents: As mentioned previously, incorporating agents like PEG300,
Tween-80, or SBE-B-CD can significantly improve the stability and solubility of SR 142948 in
aqueous media for the duration of an experiment.[1]

Data Presentation

Table 1: Solubility of SR 142948
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Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

DMSO 51.44 75 [2]

Water 17.15 25 [2]

DMF 10 - [5]

Ethanol 5 - (5]

PBS (pH 7.2) 0.1 - [5]

Table 2: In Vivo Formulation Examples for SR 142948

Solvent Final
Protocol . . Reference
Composition Concentration

10% DMSO, 40%
1 PEG300, 5% Tween- =25 mg/mL (7.29 mM) [1]
80, 45% Saline

10% DMSO, 90%
2 (20% SBE-B-CD in =5 mg/mL (7.29 mM) [1]

Saline)

10% DMSO, 90%
3 ] > 5 mg/mL (7.29 mM) [1]
Corn Qill

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

¢ Weigh the Compound: Accurately weigh the required amount of SR 142948 powder. For 1
mL of a 10 mM stock solution (MW: 685.86 g/mol ), you will need 6.86 mg.

¢ Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
compound.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.tocris.com/products/sr-142948_2309
https://www.tocris.com/products/sr-142948_2309
https://www.caymanchem.com/product/23911/sr-142948-hydrochloride
https://www.caymanchem.com/product/23911/sr-142948-hydrochloride
https://www.caymanchem.com/product/23911/sr-142948-hydrochloride
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.medchemexpress.com/sr-142948.html
https://www.medchemexpress.com/sr-142948.html
https://www.medchemexpress.com/sr-142948.html
https://www.benchchem.com/product/b031177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

» Dissolve: Vortex the solution thoroughly until all the solid has dissolved. Gentle warming or
brief sonication can be used to aid dissolution if necessary.[1]

 Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[1]
Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock
o Pre-warm Buffer: Warm your desired aqueous buffer (e.g., PBS) to 37°C.

o Prepare Intermediate Dilution (Optional but Recommended): If preparing a very dilute final
solution, first dilute your 10 mM DMSO stock to a lower concentration (e.g., 1 mM) with
DMSO.

 Final Dilution: While vortexing the pre-warmed aqueous buffer, slowly add the calculated
volume of the SR 142948 DMSO stock (or intermediate dilution) to achieve your final desired
concentration.

 Inspect: Visually inspect the solution for any signs of precipitation. If the solution is not clear,
try gentle warming and/or sonication.[1]

o Use Immediately: Use the freshly prepared agqueous working solution for your experiment
without delay.[1]

Visualizations
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SR 142948 Mechanism of Action
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Caption: SR 142948 competitively antagonizes the neurotensin receptor, blocking downstream
signaling.
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Troubleshooting SR 142948 Precipitation
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Caption: A logical workflow for troubleshooting the precipitation of SR 142948 in aqueous
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.medchemexpress.com/sr-142948.html
https://www.tocris.com/products/sr-142948_2309
https://pubmed.ncbi.nlm.nih.gov/9023294/
https://pubmed.ncbi.nlm.nih.gov/9023294/
https://www.researchgate.net/publication/14186841_Biochemical_and_pharmacological_activities_of_SR_142948A_a_new_potent_neurotensin_receptor_antagonist
https://www.caymanchem.com/product/23911/sr-142948-hydrochloride
https://www.benchchem.com/product/b031177#preventing-sr-142948-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b031177#preventing-sr-142948-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b031177#preventing-sr-142948-precipitation-in-aqueous-solutions
https://www.benchchem.com/product/b031177#preventing-sr-142948-precipitation-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

